2-Phenyl-5,6,7,8-tetrahydroquinoline-8-carbonitrile

• CAS RN: 53400-82-1
• Molecular Formula: C16H14N2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 2-phenyl-5,6,7,8-tetrahydroquinoline-8-carbonitrile
• InChI: InChI=1S/C16H14N2/c17-11-14-8-4-7-13-9-10-15(18-16(13)14)12-5-2-1-3-6-12/h1-3,5-6,9-10,14H,4,7-8H2
• InChI Key: BEAGPPIXIZRVES-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C=CC(=N2)C3=CC=CC=C3)C#N

Description

2-Phenyl-5,6,7,8-tetrahydroquinoline-8-carbonitrile is a useful research compound. Its molecular formula is C16H14N2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Phenyl-5,6,7,8-tetrahydroquinoline-8-carboxamide (6 g.) was dissolved in hexamethylphosphorictriamide (24 ml.) and the solution heated at 220° C for 2 hours. The cooled reaction mixture was poured onto water (50 ml.), extracted with chloroform (3 × 100 ml.) and the combined extracts washed with water (3 × 100 ml.), dried and evaporated to dryness. The residual oil was chromatographed on silica gel by elution with chloroform giving 2-phenyl-8-cyano-5,6,7,8-tetrahydroquinoline (2.5 g.) recrystallised from ether as colourless needles mpt. 100° C. Further elution with chloroform gave N,N-dimethyl-5,6,7,8-tetrahydroquinoline-8-carboxamide (1.1 g.) which recrystallised from ether as colourless needles mpt. 140° C. Found: C, 77.17; H, 7.22; N, 10.24%. C18H20N2O requires: C, 77.11; H, 7.19; N, 9.99%.

Synthesis routes and methods II

Procedure details

2-Phenyl-5,6,7,8-tetrahydroquinoline-8-carboxamide (8 g.) was dissolved in pyridine (20 ml.), treated with P2S5 (5.2 g.) and the mixture heated at reflux temperature for 30 minutes. The solvent was removed in vacuo and the residual oil dissolved in dilute HCl, washed with ether (2 × 50 ml.) and the washings discarded. The aqueous solution was made basic, extracted into chloroform (3 × 50 ml.) and the combined extracts dried and evaporated to dryness. The residual oil was chromatographed on silica gel by elution with chloroform giving 8-cyano-2-phenyl-5,6,7,8-tetrahydroquinoline (1.2 g.) as colourless needles from ether mpt. 100° C. Found: C, 82.0; H, 6.2; N, 11.7% C16H14N2 requires: C, 82.0; H, 6.0; N, 11.9%. Further elution with chloroform gave the title compound (1.1 g.) as colourless needles from ether mpt. 154° C. Found: C, 71.8; H, 6.1; N, 10.2 %, C16H16N2S requires: C, 71.6; H, 6.0; N, 10.4%.

Synthesis routes and methods III

Procedure details

2-Phenyl-5,6,7,8-tetrahydroquinoline-8-carboxamide (6 g.) was dissolved in hexamethylphosphorictriamide (24 ml.) and the solution heated at 220° C for 2 hours. The cooled reaction mixture was poured onto water (50 ml.), extracted with chloroform (3 × 100 ml.) and the combined extracts washed with water (3 × 100 ml.), dried and evaporated to dryness. The residual oil was chromatographed on silica gel by elution with chloroform giving 8-cyano-2-phenyl-5,6,7,8-tetrahydroquinoline (2.5 g.) recrystallised from ether as colourless needles mpt. 100° C. Further elution with chloroform gave N,N-dimethyl-5,6,7,8-tetrahydroquinoline-8-carboxamide (1.1 g.) which recrystallised from ether as colourless needles mpt. 140° C. Found: C, 77.17; H, 7.22; N, 10.24%. C18H20N2O requires: C, 77.11; H, 7.19; N, 9.99%.